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molecular formula C11H9N5 B8459476 8-Pyridin-3-yl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

8-Pyridin-3-yl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

Cat. No. B8459476
M. Wt: 211.22 g/mol
InChI Key: WRFIDIKMEQWQMH-UHFFFAOYSA-N
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Patent
US08633173B2

Procedure details

8-Pyridin-3-yl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine was prepared from 8-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine (1.0 g, 4.7 mmol) and 3-pyridylboronic acid (0.81 g, 6.6 mmol) in a manner analogous to Step 2c. The product of the reaction was isolated as a white solid (0.92 g, 93%). MP=185-187° C. 1H NMR (400 MHz, (D3C)2SO, δ, ppm): 9.28 (d, J=2.1 Hz, 1H), 8.62-8.58 (m, 2H), 8.49 (ddd, J=8.1, 1.8, 1.8 Hz, 1H), 7.82 (dd, J=7.4, 0.7 Hz, 1H), 7.53 (dd, J=8.0, 4.7 Hz, 1H), 7.01 (t, J=7.0 Hz, 1H), 6.18 (br s, 2H). MS=212 (MH)+.
Name
8-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
Quantity
1 g
Type
reactant
Reaction Step One
Name
3-pyridylboronic acid
Quantity
0.81 g
Type
reactant
Reaction Step One
Name
8-Pyridin-3-yl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
[Compound]
Name
solid
Yield
93%

Identifiers

REACTION_CXSMILES
Br[C:2]1[C:3]2[N:4]([N:8]=[C:9]([NH2:11])[N:10]=2)[CH:5]=[CH:6][CH:7]=1.[N:12]1[CH:17]=[CH:16][CH:15]=[C:14](B(O)O)[CH:13]=1>>[N:12]1[CH:17]=[CH:16][CH:15]=[C:14]([C:2]2[C:3]3[N:4]([N:8]=[C:9]([NH2:11])[N:10]=3)[CH:5]=[CH:6][CH:7]=2)[CH:13]=1

Inputs

Step One
Name
8-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
Quantity
1 g
Type
reactant
Smiles
BrC=1C=2N(C=CC1)N=C(N2)N
Name
3-pyridylboronic acid
Quantity
0.81 g
Type
reactant
Smiles
N1=CC(=CC=C1)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
8-Pyridin-3-yl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
Type
product
Smiles
N1=CC(=CC=C1)C=1C=2N(C=CC1)N=C(N2)N
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 0.92 g
YIELD: PERCENTYIELD 93%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.